Cas no 1421490-86-9 (2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole)

• Product Name: 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole
• CAS No: 1421490-86-9
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 847564
• Update Time: 2025-05-30

2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[3-[(4-methoxy-2-benzothiazolyl)oxy]-1-azetidinyl]-
• VU0542930-1
• benzo[d]thiazol-2-yl(3-((4-methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)methanone
• 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole

• Inchi： 1S/C19H15N3O3S2/c1-24-13-6-4-8-15-16(13)21-19(27-15)25-11-9-22(10-11)18(23)17-20-12-5-2-3-7-14(12)26-17/h2-8,11H,9-10H2,1H3
• InChI Key： UEXDGEOAHPPCIX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1OC1CN(C(C2=NC3C=CC=CC=3S2)=O)C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 562
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole

Compound CAS No. 1421490-86-9: A Comprehensive Overview

The compound with CAS No. 1421490-86-9, known as 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole core structure, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The presence of the azetidine ring further enhances its structural complexity and functional versatility.

Recent studies have highlighted the importance of benzothiazole derivatives in the field of medicinal chemistry due to their unique pharmacological properties. The azetidine moiety in this compound introduces additional flexibility and electronic diversity, making it an attractive candidate for drug design and development. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer therapy.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including nucleophilic substitution, condensation reactions, and oxidation steps. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and purity. This compound's stability under various environmental conditions has been thoroughly investigated, revealing its suitability for long-term storage and use in diverse experimental setups.

In terms of physical properties, 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole exhibits a melting point of approximately 205°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, indicative of its aromaticity and conjugated system. These properties make it an ideal candidate for applications in optoelectronics and materials science.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and interaction with biological targets. For instance, molecular docking simulations have revealed potential binding affinities with key enzymes involved in inflammatory pathways, suggesting its role as an anti-inflammatory agent.

The incorporation of the methoxy group at the 4-position of the benzothiazole ring significantly influences the compound's pharmacokinetic profile, enhancing its bioavailability and reducing metabolic degradation. This modification has been shown to improve its efficacy in preclinical models of chronic inflammatory diseases such as arthritis and asthma.

Furthermore, the compound's ability to act as a fluorescent probe has been explored in the context of bioimaging applications. Its high quantum yield and photostability make it suitable for tracking cellular processes in real-time without causing significant phototoxicity to living cells.

In conclusion, 2-{[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole (CAS No. 1421490-86-9) represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique structural features, combined with recent research findings, underscore its potential as a valuable tool in drug discovery, materials science, and diagnostic technologies.